Cas no 919713-42-1 (2-(4-chlorophenoxy)-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide
• CAS No: 919713-42-1
• MF: C₂₅H₂₃ClN₂O₂S
• MW: 450.980324029922
• CID: 6260100
• PubChem ID: 4067753
• Update Time: 2025-10-21

2-(4-chlorophenoxy)-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide
• 919713-42-1
• 2-(4-chlorophenoxy)-N-(2-{[2-(4-methylphenyl)-1H-indol-3-yl]sulfanyl}ethyl)acetamide
• AKOS024585416
• 2-(4-chlorophenoxy)-N-[2-[[2-(4-methylphenyl)-1H-indol-3-yl]sulfanyl]ethyl]acetamide
• F0582-0512
• 2-(4-chlorophenoxy)-N-(2-((2-(p-tolyl)-1H-indol-3-yl)thio)ethyl)acetamide

• Inchi： 1S/C25H23ClN2O2S/c1-17-6-8-18(9-7-17)24-25(21-4-2-3-5-22(21)28-24)31-15-14-27-23(29)16-30-20-12-10-19(26)11-13-20/h2-13,28H,14-16H2,1H3,(H,27,29)
• InChI Key： KTZCLSUNXQWGQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCCSC1C2C=CC=CC=2NC=1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 450.1168768g/mol
• Monoisotopic Mass: 450.1168768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 79.4Ų

Additional information on 2-(4-chlorophenoxy)-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide

2-(4-Chlorophenoxy)-N-(2-{2-(4-Methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide: A Comprehensive Overview

2-(4-Chlorophenoxy)-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide (CAS No. 919713-42-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 919713-42-1, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and recent research developments surrounding this compound.

The chemical structure of 2-(4-chlorophenoxy)-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide is composed of a central acetamide moiety linked to a 4-chlorophenoxy group and a sulfanyl-substituted indole derivative. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The indole scaffold, in particular, is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The synthesis of 2-(4-chlorophenoxy)-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the reaction of 4-chlorophenol with an appropriate acyl chloride to form the chlorophenoxy acetate intermediate. This intermediate is then coupled with a sulfanyl-substituted indole derivative using standard coupling reactions. The detailed synthetic route can vary depending on the specific conditions and reagents used, but the overall strategy remains consistent.

In terms of biological activity, 2-(4-chlorophenoxy)-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide has shown promising results in various preclinical studies. Recent research has focused on its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has been shown to exhibit anti-proliferative effects on cancer cells, particularly in breast and colon cancer cell lines.

The mechanism of action of 2-(4-chlorophenoxy)-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the modulation of nuclear factor-kappa B (NF-κB) signaling, which plays a central role in inflammation and cancer progression. By inhibiting NF-κB activation, this compound may reduce the expression of pro-inflammatory genes and promote apoptosis in cancer cells.

Beyond its anti-inflammatory and anti-cancer properties, 2-(4-chlorophenoxy)-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide has also been investigated for its potential neuroprotective effects. Preclinical studies have shown that this compound can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease.

The pharmacokinetic properties of 2-(4-chlorophenoxy)-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide are another important aspect to consider for its potential therapeutic applications. Initial studies have indicated that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as a drug candidate. However, more detailed pharmacokinetic studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, 2-(4-chlorophenoxy)-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)acetamide (CAS No. 919713-42-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological profile, this compound holds promise for addressing unmet medical needs in inflammation, cancer, and neurodegenerative diseases.